molecular formula C11H10BrNO2S B8557958 6-bromonaphthalene-2-sulfonic Acid Methylamide

6-bromonaphthalene-2-sulfonic Acid Methylamide

Cat. No. B8557958
M. Wt: 300.17 g/mol
InChI Key: HGNDCBTYSBLRII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-bromonaphthalene-2-sulfonic Acid Methylamide is a useful research compound. Its molecular formula is C11H10BrNO2S and its molecular weight is 300.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-bromonaphthalene-2-sulfonic Acid Methylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-bromonaphthalene-2-sulfonic Acid Methylamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H10BrNO2S

Molecular Weight

300.17 g/mol

IUPAC Name

6-bromo-N-methylnaphthalene-2-sulfonamide

InChI

InChI=1S/C11H10BrNO2S/c1-13-16(14,15)11-5-3-8-6-10(12)4-2-9(8)7-11/h2-7,13H,1H3

InChI Key

HGNDCBTYSBLRII-UHFFFAOYSA-N

Canonical SMILES

CNS(=O)(=O)C1=CC2=C(C=C1)C=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Bromonaphthalene-2-sulfonyl chloride (576 mg) was added portionwise to 40% methylamine solution (5 ml, WAKO), added with 3.6 N aqueous potassium hydroxide (5 ml), stirred at room temperature, then heated to 60° C. and further stirred for 3 hours. The reaction mixture was cooled to room temperature, then added with 2 N hydrochloric acid (15 ml) and extracted with ethyl acetate. The organic layer was washed successively with saturated aqueous sodium hydrogencarbonate and saturated brine and dried, and then the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography (hexane:ethyl acetate=5:1) to obtain the title compound (Intermediate 30, 484 mg).
Quantity
576 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
reactant
Reaction Step Three

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